N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C12H14Cl2N2O/c13-9-3-4-11(10(14)7-9)15-12(17)8-16-5-1-2-6-16/h3-4,7H,1-2,5-6,8H2,(H,15,17)
• InChI Key: MRXYDXZPKYNNLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H14Cl2N2O
• Molecular Weight: 273.15 g/mol

Description

N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide, also known as Etiracetam, is a nootropic drug that is used to improve cognitive function and memory. It was first synthesized in 1983 and has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and dementia.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide is not fully understood. It is believed to work by increasing the release of acetylcholine in the brain, which is a neurotransmitter that is involved in memory and cognitive function. It may also modulate the activity of glutamate receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide has been shown to increase the activity of choline acetyltransferase, which is an enzyme involved in the production of acetylcholine. It also increases the density of muscarinic and nicotinic acetylcholine receptors in the brain. Additionally, it has been shown to increase the activity of glutamate decarboxylase, which is an enzyme involved in the production of GABA, a neurotransmitter that is involved in anxiety and stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide in lab experiments is its ability to improve memory and cognitive function in animal models, which can help researchers better understand the underlying mechanisms of these processes. However, one limitation is that the exact mechanism of action of N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide. One area of interest is its potential use in the treatment of cognitive disorders such as Alzheimer's disease and dementia. Another area of interest is its potential use in the treatment of stroke and traumatic brain injury. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide and its effects on neurotransmitter systems in the brain.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and dementia. It has been shown to improve memory and cognitive function in animal models and in human clinical trials. It is also being studied for its potential use in the treatment of stroke and traumatic brain injury.